Cas no 1443349-63-0 ((4-methoxy-2-methylphenyl)-(1-methylpyrrol-2-yl)methanol)

• Product Name: (4-methoxy-2-methylphenyl)-(1-methylpyrrol-2-yl)methanol
• CAS No: 1443349-63-0
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD07775422
• CID: 5170412
• Update Time: 2026-03-04

(4-methoxy-2-methylphenyl)-(1-methylpyrrol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-methoxy-2-methylphenyl)-(1-methylpyrrol-2-yl)methanol

• MDL： MFCD07775422
• Inchi： 1S/C14H17NO2/c1-10-9-11(17-3)6-7-12(10)14(16)13-5-4-8-15(13)2/h4-9,14,16H,1-3H3
• InChI Key： IATSMRZFXKKPHU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C=C1C)(C1=CC=CN1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on (4-methoxy-2-methylphenyl)-(1-methylpyrrol-2-yl)methanol

Comprehensive Overview of (4-methoxy-2-methylphenyl)-(1-methylpyrrol-2-yl)methanol (CAS No. 1443349-63-0)

The compound (4-methoxy-2-methylphenyl)-(1-methylpyrrol-2-yl)methanol, identified by its CAS No. 1443349-63-0, is a specialized organic molecule that has garnered attention in pharmaceutical and agrochemical research. Its unique structural features, combining a methoxy-substituted phenyl ring and a methylpyrrole moiety, make it a promising candidate for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, the demand for novel heterocyclic compounds like (4-methoxy-2-methylphenyl)-(1-methylpyrrol-2-yl)methanol has surged due to their versatility in medicinal chemistry. This compound's methanol derivative structure is particularly intriguing for its potential role in central nervous system (CNS) drug development, a hot topic in 2024 as neurodegenerative diseases and mental health disorders remain global health priorities. Its pyrrole ring is also a key focus for catalysis studies, addressing the growing interest in sustainable green chemistry solutions.

From a synthetic perspective, CAS No. 1443349-63-0 exemplifies advancements in multi-step organic synthesis. Its preparation often involves Grignard reactions or reductive amination, techniques frequently searched by chemistry enthusiasts and professionals alike. The compound's lipophilicity and hydrogen-bonding capacity are frequently analyzed using computational chemistry tools, reflecting the industry's shift toward AI-driven molecular modeling. These properties are critical for optimizing bioavailability, a recurring theme in pharmacokinetics discussions.

The 4-methoxy-2-methylphenyl group in this molecule contributes to its electron-rich aromatic system, a feature highly relevant to photocatalysis research—another trending topic in materials science. Meanwhile, the 1-methylpyrrol-2-yl segment aligns with the search for nitrogen-containing bioactive scaffolds, a dominant query in drug design forums. Such dual functionality positions this compound as a subject of interest for structure-activity relationship (SAR) studies, particularly in fragment-based drug discovery approaches.

Analytical characterization of (4-methoxy-2-methylphenyl)-(1-methylpyrrol-2-yl)methanol typically employs NMR spectroscopy (especially 13C and 1H NMR) and high-resolution mass spectrometry (HRMS), techniques widely discussed in analytical chemistry communities. The compound's chromatographic behavior under reverse-phase HPLC conditions is another area of practical interest, given the pharmaceutical industry's reliance on quality control protocols. These aspects resonate with laboratory professionals searching for compound purification techniques and analytical method development strategies.

Emerging applications of CAS No. 1443349-63-0 extend to material science, where its conjugated system shows potential for organic electronic materials. This connects with the booming interest in flexible electronics and OLED technologies. Furthermore, its chiral center makes it relevant to asymmetric synthesis discussions—a perennial focus area in organic synthesis optimization queries. The compound's stability under various pH conditions is also frequently investigated, addressing formulation challenges in drug delivery systems.

Environmental considerations surrounding (4-methoxy-2-methylphenyl)-(1-methylpyrrol-2-yl)methanol have prompted studies on its biodegradation pathways and ecotoxicological profile, responding to the increased public awareness of green pharmaceuticals. These investigations often involve QSAR modeling, a technique gaining traction in environmental chemistry circles. Such studies align with regulatory requirements for chemical safety assessments, a critical concern for industries navigating REACH compliance and similar frameworks.

In conclusion, 1443349-63-0 represents a multifaceted compound bridging medicinal chemistry, materials science, and environmental studies. Its structural complexity and functional diversity make it a valuable subject for both academic research and industrial applications, particularly in addressing contemporary challenges like targeted therapy development and sustainable chemical production. As research progresses, this compound will likely feature more prominently in patents and publications across these dynamic fields.